Cas no 2229031-54-1 (5-(2-methylbut-3-yn-2-yl)-1,2,3,4-tetrahydronaphthalene)

• Product Name: 5-(2-methylbut-3-yn-2-yl)-1,2,3,4-tetrahydronaphthalene
• CAS No: 2229031-54-1
• MF: C₁₅H₁₈
• MW: 198.303424358368
• CID: 5965786
• PubChem ID: 165735428
• Update Time: 2025-10-07

5-(2-methylbut-3-yn-2-yl)-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylbut-3-yn-2-yl)-1,2,3,4-tetrahydronaphthalene
• 2229031-54-1
• EN300-1816464

• Inchi： 1S/C15H18/c1-4-15(2,3)14-11-7-9-12-8-5-6-10-13(12)14/h1,7,9,11H,5-6,8,10H2,2-3H3
• InChI Key： VWEHNUUXUWSFHC-UHFFFAOYSA-N
• SMILES： C12C(=CC=CC=1CCCC2)C(C#C)(C)C

Computed Properties

• Exact Mass: 198.140850574g/mol
• Monoisotopic Mass: 198.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Additional information on 5-(2-methylbut-3-yn-2-yl)-1,2,3,4-tetrahydronaphthalene

Exploring 5-(2-methylbut-3-yn-2-yl)-1,2,3,4-tetrahydronaphthalene (CAS No. 2229031-54-1): Properties, Applications, and Industry Insights

The compound 5-(2-methylbut-3-yn-2-yl)-1,2,3,4-tetrahydronaphthalene (CAS No. 2229031-54-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This article delves into its molecular characteristics, synthesis pathways, and emerging uses, while addressing common queries from researchers and industry professionals.

Chemically, 5-(2-methylbut-3-yn-2-yl)-1,2,3,4-tetrahydronaphthalene belongs to the class of tetrahydronaphthalene derivatives, which are known for their versatility in organic synthesis. The presence of a 2-methylbut-3-yn-2-yl group introduces steric and electronic effects that influence reactivity, making it a valuable intermediate for catalyzed cross-coupling reactions and cyclization processes. Its CAS registry number, 2229031-54-1, serves as a unique identifier in global chemical databases, facilitating precise research and regulatory compliance.

In the pharmaceutical sector, derivatives of tetrahydronaphthalene are explored for their bioactivity, particularly in central nervous system (CNS) drug development. Researchers are investigating whether 5-(2-methylbut-3-yn-2-yl)-1,2,3,4-tetrahydronaphthalene could serve as a scaffold for neuroprotective agents or G-protein-coupled receptor (GPCR) modulators. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer's and Parkinson's.

From an industrial perspective, this compound’s stability under high-temperature conditions makes it suitable for advanced polymer formulations. Companies specializing in high-performance materials are testing its incorporation into thermosetting resins and elastomers, aiming to enhance mechanical properties. Such innovations align with the growing demand for sustainable materials in automotive and aerospace industries—a frequent search term in engineering forums.

Synthesis of 5-(2-methylbut-3-yn-2-yl)-1,2,3,4-tetrahydronaphthalene typically involves Pd-catalyzed Sonogashira coupling or Grignard reactions, with yields optimized through microwave-assisted techniques. Analytical methods like HPLC-MS and NMR spectroscopy are critical for purity assessment, a recurring concern among quality control specialists. Environmental considerations also drive interest in green chemistry approaches for its production, reflecting broader trends in eco-friendly synthesis.

Despite its promise, challenges remain in scaling up production while maintaining cost efficiency. Patent landscapes reveal active R&D around 2229031-54-1, particularly in Asia and North America, where specialty chemicals markets are expanding. For researchers, understanding its structure-activity relationships (SAR) is key to unlocking novel applications—a topic frequently queried in academic search engines.

In conclusion, 5-(2-methylbut-3-yn-2-yl)-1,2,3,4-tetrahydronaphthalene represents a compelling case study at the intersection of chemistry and innovation. Its multifaceted utility underscores why CAS No. 2229031-54-1 continues to trend in scientific literature and industry reports, offering ample opportunities for further exploration.